Cas no 4727-01-9 (2-amino-3-butylsulfanylpropanoic Acid)

• Product Name: 2-amino-3-butylsulfanylpropanoic Acid
• CAS No: 4727-01-9
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 930821
• PubChem ID: 301069
• Update Time: 2025-04-19

2-amino-3-butylsulfanylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-butylsulfanylpropanoic Acid
• AGN-PC-00O3XO; S-N-BUTYL-L-CYSTEINE; AC1L6XMR; AKOS000167019; S-n-Butyl-cystein; 2-amino-3-(butylthio)propanoic acid; NSC177005; Butylcysteine; 2-amino-3-butylsulfanyl-propanoic acid;
• 4727-01-9
• NSC-177005
• AKOS000167019
• DB-216957
• NSC177005
• SCHEMBL1157602
• 2-amino-3-butylsulfanyl-propanoic acid
• DTXSID50306509
• 2-amino-3-(butylthio)propanoic acid

• Inchi： 1S/C7H15NO2S/c1-2-3-4-11-5-6(8)7(9)10/h6H,2-5,8H2,1H3,(H,9,10)
• InChI Key： FFGXHYXBEDRCNM-UHFFFAOYSA-N
• SMILES： S(CC(C(=O)O)N)CCCC

Computed Properties

• Exact Mass: 177.08245
• Monoisotopic Mass: 177.082349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6
• XLogP3: -1.5

Experimental Properties

• Density: 1.13
• Boiling Point: 308.4°C at 760 mmHg
• Flash Point: 140.3°C
• Refractive Index: 1.518
• PSA: 63.32
• LogP: 1.63190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives